Cas no 492426-22-9 (1-(4-methylbenzyl)-1H-pyrazol-3-amine)

• Product Name: 1-(4-methylbenzyl)-1H-pyrazol-3-amine
• CAS No: 492426-22-9
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• MDL: MFCD02055610
• CID: 3057573
• PubChem ID: 571039
• Update Time: 2025-04-21

1-(4-methylbenzyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methyl-benzyl)-1 H -pyrazol-3-ylamine
• 1-[(4-Methylphenyl)methyl]-1H-pyrazol-3-amine
• DB-017374
• 1-(4-Methyl-benzyl)-1H-pyrazol-3-ylamine
• AK-968/41018300
• EN300-227658
• BBL039468
• 1-(p-Tolylmethyl)pyrazol-3-amine
• 1-(4-methylbenzyl)-1H-pyrazol-3-ylamine
• DB-374765
• MFCD02055610
• Pyrazol-3-amine, 1-(4-methylphenyl)-
• Oprea1_561024
• SCHEMBL1860285
• 1-[(4-methylphenyl)methyl]pyrazol-3-amine
• 1-(4-Methylbenzyl)-1H-pyrazol-3-amine
• 1-(4-Methylbenzyl)-1H-pyrazol-3-amine #
• SUA42622
• AKOS000304067
• 492426-22-9
• STK348679
• CHEMBL4217877
• 1-(4-methylbenzyl)-1H-pyrazol-3-amine

• MDL： MFCD02055610
• Inchi： 1S/C11H13N3/c1-9-2-4-10(5-3-9)8-14-7-6-11(12)13-14/h2-7H,8H2,1H3,(H2,12,13)
• InChI Key： BJZYOOWPWOYDPH-UHFFFAOYSA-N
• SMILES： N1(C=CC(N)=N1)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 187.110947427Da
• Monoisotopic Mass: 187.110947427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes